Avenacoside A, also known as menthyl isovalerate or validol [], is a colorless, odoriferous compound with the chemical formula C51H82O23 []. Information on its origin within the oat plant and its specific biological function is currently limited. However, research suggests Avenacosid A may contribute to the health benefits associated with oat consumption [].
Avenacosid A possesses a complex molecular structure consisting of 51 carbon atoms, 82 hydrogen atoms, and 23 oxygen atoms []. The core structure is based on the p-menthane skeleton, a cyclohexane ring with methyl and isopropyl groups attached at specific positions []. This core structure is linked to an ester group, formed by the condensation of menthol and isovaleric acid [].
Data on the specific physical and chemical properties of Avenacosid A is scarce. However, based on its chemical structure, Avenacosid A is predicted to be slightly soluble in water and more soluble in organic solvents [].